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Compound of Interest

Compound Name: Methyl fluoroacetate

Cat. No.: B1201745

Methyl Fluoroacetate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl fluoroacetate (MFA) is a highly toxic organofluorine compound with significant
applications in research and as a rodenticide. Its toxicity stems from the "lethal synthesis" of
fluorocitrate, a potent inhibitor of aconitase, leading to the disruption of the citric acid cycle.
This guide provides a detailed overview of methyl fluoroacetate, including its chemical
identifiers, physicochemical properties, synthesis protocols, and mechanism of action.
Experimental methodologies and key signaling pathways are described to support researchers
and professionals in the fields of toxicology, pharmacology, and drug development.

Chemical Identity and Properties

Methyl fluoroacetate is a colorless liquid with a faint, fruity odor.[1] Due to its extreme toxicity,
it has been studied for its potential use as a chemical weapon.[2]

Chemical Identifiers

A comprehensive list of chemical identifiers for methyl fluoroacetate is provided in Table 1.
This information is crucial for accurate identification and cross-referencing in research and
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regulatory documentation.

Identifier Value Reference(s)
CAS Number 453-18-9 [11[2]
IUPAC Name methyl 2-fluoroacetate [1]
SMILES COC(=0O)CF [1]
INChl=1S/C3H5FO2/c1-6-
InChl [1]
3(5)2-4/h2H2,1H3
RJIBYSQHLLIHSLT-
InChlKey [1]
UHFFFAOYSA-N
PubChem CID 9959 [1]
EC Number 207-218-7 [2]
UNII MO8BU9H1FAS 2]
Fluoroacetic Acid Methyl Ester,
Synonyms [11[2]

MFA, TL 551

Physicochemical Properties

The key physicochemical properties of methyl fluoroacetate are summarized in Table 2.

These properties are essential for understanding its behavior in various experimental and

environmental settings.
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Property Value Reference(s)
Molecular Formula C3H5F02 [1]

Molecular Weight 92.07 g/mol [1]
Appearance Colorless liquid [11[2]

Odor Odorless or faint fruity [2]

Melting Point -35°C [2]

Boiling Point 104.5°C [2]

Density 1.174 g/cm3 at 20 °C [3]

Solubility in Water

117 g/L at 25 °C

[2]

Synthesis and Experimental Protocols

The synthesis of methyl fluoroacetate can be achieved through several methods. The most

common modern approach involves the reaction of methyl chloroacetate with potassium

fluoride, often utilizing a phase-transfer catalyst.

Synthesis from Methyl Chloroacetate and Potassium

Fluoride

This method offers a high yield and is suitable for industrial-scale production.[4]

Experimental Protocol:

o Reactor Setup: In a reaction kettle, add potassium fluoride, a solvent, and a phase-transfer

catalyst.[4]

o Solvent: A mixture of dimethylformamide (DMF) and acetamide can be used.[1]

o Catalyst: Phase-transfer catalysts such as tetrabutylammonium bromide or

dodecyl(trimethyl)ammonium chloride can be employed.[1]
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e Heating and Reaction: Stir the mixture and heat to the reaction temperature (typically 100-
160 °C).[4]

» Addition of Reactant: Continuously add methyl chloroacetate to the reactor.[4]

o Condensation and Separation: The resulting gas mixture is passed through a two-stage
condensation system. The first stage, at a higher temperature, condenses unreacted methyl
chloroacetate, which is returned to the reactor. The second stage condenses the methyl
fluoroacetate product.[4]

Historical Synthesis Method

The original synthesis of methyl fluoroacetate was developed by Frédéric Swarts in 1896.[1]
Experimental Protocol:

This method involves the treatment of methyl iodoacetate with silver fluoride.[5] While
historically significant, this procedure is generally considered more expensive and less efficient
than modern methods.[5]

Rodenticide Efficacy Testing

Standardized laboratory protocols for evaluating the efficacy of rodenticides, including those
containing methyl fluoroacetate, are provided by the U.S. Environmental Protection Agency
(EPA). These protocols detail the necessary steps for conducting laboratory efficacy tests.[6]

Mechanism of Action and Signaling Pathways

The toxicity of methyl fluoroacetate is a result of a process known as "lethal synthesis."[7] In
the body, it is converted into a highly toxic metabolite that inhibits a key enzyme in cellular
respiration.

Inhibition of the Krebs Cycle

Methyl fluoroacetate itself is not the primary toxic agent. Once ingested, it is metabolized to
fluoroacetyl-CoA. This intermediate then condenses with oxaloacetate in a reaction catalyzed
by citrate synthase to form fluorocitrate.[7] Fluorocitrate is a potent competitive inhibitor of
aconitase, an essential enzyme in the Krebs (or tricarboxylic acid) cycle.[1][7] This inhibition
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blocks the conversion of citrate to isocitrate, leading to a buildup of citrate and a disruption of
cellular energy production.[1][8]

The following diagram illustrates the metabolic pathway leading to the inhibition of the Krebs
cycle by methyl fluoroacetate.
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Caption: Metabolic activation of methyl fluoroacetate and inhibition of the Krebs cycle.

Downstream Cellular Effects

The inhibition of aconitase and the subsequent disruption of the Krebs cycle have several
downstream consequences for the cell:

o Citrate Accumulation: The blockage of the Krebs cycle leads to a significant accumulation of
citrate within the cell.[9]

o Energy Depletion: The disruption of cellular respiration results in a decrease in ATP
production, leading to cellular energy depletion.

e Calcium Imbalance: Studies have shown that fluoroacetate can lead to an increase in
cytosolic calcium levels.[10]

o Oxidative Stress: The impairment of mitochondrial function can contribute to the generation
of reactive oxygen species and oxidative stress.

The following diagram illustrates the experimental workflow for studying the effects of methyl
fluoroacetate on cellular metabolism.
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Experimental Workflow for Studying MFA Effects
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Caption: Workflow for investigating the cellular effects of methyl fluoroacetate.

Conclusion

Methyl fluoroacetate remains a compound of significant interest due to its potent biological
activity. A thorough understanding of its chemical properties, synthesis, and mechanism of
action is critical for researchers working in toxicology, drug development, and environmental
science. The information and protocols provided in this guide serve as a comprehensive
resource for professionals in these fields. Caution and strict adherence to safety protocols are
paramount when handling this highly toxic substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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